Cas no 1042567-05-4 (3-(hexylamino)methylphenol)

3-(Hexylamino)methylphenol is a phenolic derivative featuring a hexylamino methyl substituent, which enhances its solubility in organic solvents and modifies its reactivity profile. This compound is of interest in synthetic chemistry due to its potential as an intermediate in the preparation of specialty chemicals, including surfactants, corrosion inhibitors, and polymer modifiers. The hexylamino group contributes to improved lipophilicity, making it suitable for applications requiring hydrophobic interactions. Its phenolic hydroxyl group allows for further functionalization, enabling its use in crosslinking reactions or as a chelating agent. The balanced amphiphilic nature of this compound makes it a versatile building block in organic synthesis and material science.
3-(hexylamino)methylphenol structure
3-(hexylamino)methylphenol structure
Product name:3-(hexylamino)methylphenol
CAS No:1042567-05-4
MF:C13H21NO
MW:207.311943769455
CID:5205506
PubChem ID:28675514

3-(hexylamino)methylphenol Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3-[(hexylamino)methyl]-
    • 3-(hexylamino)methylphenol
    • Inchi: 1S/C13H21NO/c1-2-3-4-5-9-14-11-12-7-6-8-13(15)10-12/h6-8,10,14-15H,2-5,9,11H2,1H3
    • InChI Key: SGQRRJSXMMMWIX-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=CC(CNCCCCCC)=C1

3-(hexylamino)methylphenol Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1424773-1g
3-((Hexylamino)methyl)phenol
1042567-05-4 95%
1g
¥27378 2023-02-27
Enamine
EN300-168562-0.1g
3-[(hexylamino)methyl]phenol
1042567-05-4
0.1g
$490.0 2023-09-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1424773-100mg
3-((Hexylamino)methyl)phenol
1042567-05-4 95%
100mg
¥20872 2023-02-27
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1424773-250mg
3-((Hexylamino)methyl)phenol
1042567-05-4 95%
250mg
¥23506 2023-02-27
Enamine
EN300-168562-10g
3-[(hexylamino)methyl]phenol
1042567-05-4
10g
$2393.0 2023-09-20
Enamine
EN300-168562-1g
3-[(hexylamino)methyl]phenol
1042567-05-4
1g
$557.0 2023-09-20
Enamine
EN300-168562-2.5g
3-[(hexylamino)methyl]phenol
1042567-05-4
2.5g
$1089.0 2023-09-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1424773-500mg
3-((Hexylamino)methyl)phenol
1042567-05-4 95%
500mg
¥21038 2023-02-27
Enamine
EN300-168562-0.05g
3-[(hexylamino)methyl]phenol
1042567-05-4
0.05g
$468.0 2023-09-20
Enamine
EN300-168562-0.25g
3-[(hexylamino)methyl]phenol
1042567-05-4
0.25g
$513.0 2023-09-20

3-(hexylamino)methylphenol Related Literature

Additional information on 3-(hexylamino)methylphenol

Recent Advances in the Study of 3-(Hexylamino)methylphenol (CAS: 1042567-05-4) and Its Applications in Chemical Biology and Medicine

The compound 3-(hexylamino)methylphenol (CAS: 1042567-05-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and emerging roles in drug development. Recent studies have demonstrated that 3-(hexylamino)methylphenol exhibits promising antimicrobial and anti-inflammatory properties, making it a candidate for further pharmacological investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and optimization of 3-(hexylamino)methylphenol derivatives to enhance their bioactivity. The study employed a combination of computational modeling and high-throughput screening to identify key structural modifications that improve binding affinity to bacterial enzymes. Results indicated that certain derivatives showed potent inhibitory effects against Staphylococcus aureus and Escherichia coli, with minimal cytotoxicity to human cells. These findings suggest potential applications in combating antibiotic-resistant pathogens.

Another significant development was reported in a 2024 preprint on bioRxiv, where 3-(hexylamino)methylphenol was investigated for its anti-inflammatory properties. The study utilized in vitro and in vivo models to demonstrate the compound's ability to suppress pro-inflammatory cytokines such as TNF-α and IL-6. Mechanistic studies revealed that the compound acts through modulation of the NF-κB signaling pathway, offering a novel approach to treating chronic inflammatory diseases. These results have spurred interest in further preclinical evaluations.

Beyond its therapeutic potential, 3-(hexylamino)methylphenol has also been explored for its utility in chemical biology. A recent ACS Chemical Biology publication detailed its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The probe's selectivity and sensitivity make it a valuable tool for studying oxidative stress-related diseases, such as neurodegenerative disorders and cancer. This dual functionality—both as a therapeutic agent and a diagnostic tool—underscores the compound's versatility in biomedical research.

In conclusion, the growing body of research on 3-(hexylamino)methylphenol (CAS: 1042567-05-4) highlights its multifaceted potential in chemical biology and medicine. From antimicrobial and anti-inflammatory applications to its role as a molecular probe, this compound represents a promising avenue for future research and development. Continued exploration of its mechanisms of action and optimization of its derivatives will be critical to unlocking its full therapeutic and diagnostic potential.

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Amadis Chemical Company Limited
(CAS:1042567-05-4)3-(hexylamino)methylphenol
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Price ($):461.0/1212.0